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Compound of Interest

4-Chloro-2-cyclohexyl-1-
Compound Name:
ethynylbenzene

Cat. No.: B8815701

Get Quote

Executive Summary & Immediate Action

4-Chloro-2-cyclohexyl-1-ethynylbenzene (CAS: N/A - Custom Intermediate) is a halogenated

aryl alkyne. Due to the presence of a terminal alkyne group and a chlorine substituent, this
compound presents specific stability and environmental risks. It must be managed as
Halogenated Organic Waste and disposed of via high-temperature incineration.

CRITICAL PROHIBITION:

+ DO NOT mix with strong oxidizing agents or alkaline metals (Cu, Ag) due to shock-sensitive
acetylide formation risk.[1]

¢ DO NOT dispose of down the drain.[2] This compound is a likely Marine Pollutant.

Immediate Spill Response Workflow

For spills < 100 mL/g inside a fume hood.
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SPILL DETECTED

1. Assess Volume & Location
(Is it safe to enter?)

Safe

2. Don PPE

(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

Unsafe/Large Spill

4. Collection
Scoop into Wide-Mouth Jar

5. Labeling

'Hazardous Waste - Halogenated'

6. Notify HSE Officer

Click to download full resolution via product page
Figure 1: Immediate spill response logic flow. Ensure sufficient ventilation during all steps.

Chemical Profile & Hazard Identification

To dispose of this chemical safely, you must understand its functional groups.[1] It is not a
standard commodity chemical; therefore, its hazards are derived from Structure-Activity
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Relationships (SAR) with analogous compounds (e.g., 1-chloro-4-ethynylbenzene).[1]

Feature

Chemical Moiety

Disposal Implication

Reactivity

Terminal Alkyne (-C=CH)

Acidic Proton: Can form
explosive metal acetylides with
Copper, Silver, or Mercury.[1]
Avoid metal containers.

Toxicity

Chlorobenzene Core

Hepatotoxic/Irritant: Requires
incineration with flue gas

scrubbing (to capture HCI).

Environment

Cyclohexyl Group

Lipophilic: High potential for
bioaccumulation. Classified as
"Dangerous to the
Environment" (H410/H411).

State

High MW (~218.7 g/mol )

Likely a viscous oil or low-
melting solid. Flash point
estimated >90°C
(Combustible, not Flammable
DO001).[1]

Primary Hazards (GHS Classification Extrapolated):

e H315/H319: Causes skin and serious eye irritation.[3][4][5]

e H410: Very toxic to aquatic life with long-lasting effects.[6]

e H227: Combustible liquid (if liquid state).

Waste Characterization & Segregation

Proper characterization is the legal basis for disposal. Under the Resource Conservation and

Recovery Act (RCRA), this material must be evaluated to determine its waste code.[1][7]

RCRA Classification Logic
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e |s it a Listed Waste?
o No. Itis not on the F, K, P, or U lists specifically.
e |s it a Characteristic Waste?

o Ignitability (D001): Unlikely (Flash point likely >60°C). However, if in solution with organic
solvents (e.g., Hexane, EtOAc), the mixture is DO01.[1]

o Toxicity (D018-D043): It contains a chlorobenzene moiety but is not Chlorobenzene
(D021). However, it may degrade to regulated components.[1]

 Industry Standard Classification:

o Non-Regulated Halogenated Waste. Despite not being strictly RCRA-regulated by CAS
number, industry best practice dictates managing it as Hazardous Halogenated Waste due
to its environmental persistence and incineration requirements.[1]

Segregation Protocol

o Stream: Halogenated Organic Waste.
o Container: HDPE or Glass (Amber). NO METAL CANS (due to alkyne).

o Compatibility:

4l Compatible: Dichloromethane, Chloroform, Chlorobenzene.[1]

o Y Incompatible: Acetone (non-halogenated stream contamination), Nitric Acid (violent
oxidation), Aqueous waste (phase separation).[1]

Step-by-Step Disposal Procedures
Scenario A: Pure Chemical (Expired/Unused Reagent)

o Container Selection: Use the original manufacturer container if intact. If transferring, use a
screw-top glass jar with a Teflon-lined cap.[1]

e Labeling: Attach a hazardous waste tag.
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o Constituents: "4-Chloro-2-cyclohexyl-1-ethynylbenzene (100%)".

o Hazard Checkbox: Toxic, Irritant, Environmental Hazard.[1]

o Storage: Store in the "Halogenated Waste" satellite accumulation area. Keep away from heat
sources.

o Disposal: Hand over to your institution's EHS hazardous waste contractor for High-
Temperature Incineration.

Scenario B: Reaction Mixture (In Solution)

Most commonly, this chemical will be dissolved in a solvent (e.g., Dichloromethane or Ethyl
Acetate).[1]

o Determine Primary Solvent:
o If solvent is Halogenated (DCM, Chloroform): Pour into Halogenated Waste carboy.[1]
o If solvent is Non-Halogenated (Ethyl Acetate, Hexane):

» Rule: "The Solution to Pollution is NOT Dilution." However, if the halogenated solute
concentration is <1-2%, some facilities allow Non-Halogenated streams.[1]

» Best Practice:ALWAYS default to the Halogenated Waste stream for this compound to
prevent contaminating fuel-blending streams used for cement kilns.

e Quenching (If Reactive):

o If the alkyne is activated (e.g., Lithium acetylide intermediate), quench carefully with
Methanol/Water before placing in waste container.[1]

o Record Keeping: Log the approximate concentration on the waste tag.

Disposal Decision Tree
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Waste Material
Containing 4-Chloro-2-cyclohexyl-1-ethynylbenzene

‘ DISPOSE AS:

Solvent Type? L g Halogenated Organic Waste
> (bcw, cHel — 0 Or:
( ) [ Cross-Contamination Rule (Incineration)

Non-Halogenated

Physical State?

Liquid/Solution

(EtOAC, Hexane)

Click to download full resolution via product page

Figure 2: Decision logic for selecting the correct waste stream. Note that even in non-
halogenated solvents, the presence of the chloro-alkyne dictates the Halogenated stream to
ensure proper destruction.[1]

Regulatory & Compliance Framework
US EPA (RCRA)

While not a "Listed" waste, the generator is responsible for determining if the waste exhibits
hazardous characteristics (40 CFR § 262.11).[1]

o Generator Status: Ensure your facility's monthly generation limits are not exceeded by bulk
disposal of this heavy intermediate.

e Land Ban: Halogenated organic compounds are generally prohibited from land disposal
(Land Disposal Restrictions - LDR) without prior treatment (incineration).

Transport (DOT)

If shipping waste off-site:

o Proper Shipping Name: Waste Environmentally Hazardous Substance, Liquid, N.O.S. (4-
Chloro-2-cyclohexyl-1-ethynylbenzene).[1]

e UN Number: UN 3082.

e Class: 9.
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Packing Group: III.
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Disclaimer: This guide is based on current chemical safety standards and Structure-Activity

Relationship (SAR) analysis. Always consult your institution's Chemical Hygiene Plan (CHP)

and the specific Safety Data Sheet (SDS) provided by your chemical supplier before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Disposal Guide: 4-Chloro-2-cyclohexyl-
1-ethynylbenzene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815701/docs#comprehensive-disposal-guide-4-
chloro-2-cyclohexyl-1-ethynylbenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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